Cas no 21209-30-3 (9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester)
21209-30-3 structure
Product Name:9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester
CAS No:21209-30-3
MF:C40H74O5
MW:635.012573719025
CID:285862
PubChem ID:88822
Update Time:2025-04-19
9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester
- oxydi-2,1-ethanediyl dioleate
- 2-[2-[(Z)-octadec-9-enoyl]oxyethoxy]ethyl (Z)-octadec-9-enoate
- NS00026808
- DTXSID8066686
- 9-Octadecenoic acid (9Z)-, oxydi-2,1-ethanediyl ester
- 21209-30-3
-
- Inchi: 1S/C40H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(41)44-37-35-43-36-38-45-40(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-38H2,1-2H3
- InChI Key: HJRDNARELSKHEF-UHFFFAOYSA-N
- SMILES: O(CCOCCOC(CCCCCCCC=CCCCCCCCC)=O)C(CCCCCCCC=CCCCCCCCC)=O
Computed Properties
- Exact Mass: 634.55392
- Monoisotopic Mass: 634.553625
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 45
- Rotatable Bond Count: 38
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8
- XLogP3: 14.8
Experimental Properties
- Density: 0.921
- Boiling Point: 664.7°Cat760mmHg
- Flash Point: 262.1°C
- Refractive Index: 1.471
- PSA: 61.83
9-Octadecenoic acid(9Z)-, 1,1'-(oxydi-2,1-ethanediyl) ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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